N-(4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenoxyacetamide hydrochloride

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-2-phenoxyacetamide;hydrochloride
• InChI: InChI=1S/C22H25N3O3S.ClH/c1-17-6-5-9-19-21(17)23-22(29-19)25(11-10-24-12-14-27-15-13-24)20(26)16-28-18-7-3-2-4-8-18;/h2-9H,10-16H2,1H3;1H
• InChI Key: HWUJZHQCXRXSGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCN3CCOCC3)C(=O)COC4=CC=CC=C4.Cl
• Molecular Formula: C22H26ClN3O3S
• Molecular Weight: 448.0 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenoxyacetamide hydrochloride is a useful research compound. Its molecular formula is C22H26ClN3O3S and its molecular weight is 447.98. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Behavior

Occurrence, Fate, and Behavior in Aquatic Environments

Studies on parabens, which are structurally different but share some functional relevance in terms of environmental persistence and effects, highlight their occurrence, degradation, and behavior in aquatic environments. These compounds, due to their widespread use in consumer products, find their way into water bodies, showing relatively good degradation in wastewater treatments yet persisting at low concentrations. This research is pivotal for understanding the environmental footprint of various organic compounds, including potentially similar ones like the specified compound, in terms of their stability, degradation pathways, and interactions with aquatic life (Haman et al., 2015).

Biomedical Applications and Mechanisms

DNA Interaction Studies

Compounds like Hoechst 33258, which bind to the minor groove of DNA, are often studied for their ability to interact with genetic material, providing insights into potential applications in gene expression studies, cancer research, and development of therapeutic agents. These studies lay the groundwork for understanding how similar compounds might interact with DNA and their potential applications in medicinal chemistry and biology (Issar & Kakkar, 2013).

Antimicrobial and Antioxidant Properties

Research on the synthesis and evaluation of isoxazolone derivatives, for example, sheds light on the methods to create compounds with significant biological activities, including antimicrobial and antioxidant properties. These insights are crucial for developing new pharmaceuticals and chemicals with enhanced efficacy and reduced side effects (Laroum et al., 2019).

Environmental Remediation

Redox Mediators in Organic Pollutant Degradation

The application of redox mediators to enhance the degradation of recalcitrant organic pollutants via enzymatic treatments illustrates the potential for using complex organic compounds in environmental remediation efforts. Such research highlights the importance of understanding the chemical and physical properties of compounds for their application in breaking down harmful environmental pollutants (Husain & Husain, 2007).